N-[(6-cyclopentyl-2-methoxy-5-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-3-yl)methyl]-1-methylpiperidine-4-carboxamide

• IUPAC Name: N-[(6-cyclopentyl-2-methoxy-5-oxo-7H-pyrrolo[3,4-b]pyridin-3-yl)methyl]-1-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H30N4O3/c1-24-9-7-14(8-10-24)19(26)22-12-15-11-17-18(23-20(15)28-2)13-25(21(17)27)16-5-3-4-6-16/h11,14,16H,3-10,12-13H2,1-2H3,(H,22,26)
• InChI Key: PMXNUNQOJKCKHI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(=O)NCC2=CC3=C(CN(C3=O)C4CCCC4)N=C2OC
• Molecular Formula: C21H30N4O3
• Molecular Weight: 386.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a cyclopentyl group, a methoxy group, a pyrrolopyridine group, a carboxamide group, and a piperidine group. These groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The cyclopentyl and pyrrolopyridine groups are cyclic, meaning they form a ring of carbon atoms. The piperidine group is also a type of cyclic amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the specific functional groups present, and the overall charge distribution within the molecule.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s a new drug, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.